Cas no 379726-52-0 (3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid)

• Product Name: 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid
• CAS No: 379726-52-0
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 3104757
• PubChem ID: 2345113
• Update Time: 2025-11-03

3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid
• Oprea1_864310
• SMR000150613
• AKOS000114928
• 379726-52-0
• MLS000570749
• CHEMBL1307301
• 3-[ethyl(phenyl)sulfamoyl]-4-methylbenzoic acid
• DTXSID001221724
• 3-[ethyl(phenyl)sulfamoyl]-4-methyl-benzoic acid
• EQA72652
• CS-0218309
• EN300-00570
• HMS2327G16
• 3-[ethyl(phenyl)sulfamoyl]-4-methylbenzoicacid
• Z56827687
• G34684
• cid_2345113
• 3-[(Ethylphenylamino)sulfonyl]-4-methylbenzoic acid
• BDBM40246

• Inchi： 1S/C16H17NO4S/c1-3-17(14-7-5-4-6-8-14)22(20,21)15-11-13(16(18)19)10-9-12(15)2/h4-11H,3H2,1-2H3,(H,18,19)
• InChI Key： BWSIREDWHPPKSD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1C)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 319.08782920Da
• Monoisotopic Mass: 319.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid

Comprehensive Overview of 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid (CAS No. 379726-52-0)

3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid (CAS No. 379726-52-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique sulfamoyl and benzoic acid functional groups, has garnered attention for its potential in drug development and biochemical studies. Researchers and industry professionals frequently search for this compound under variations like "ethyl phenyl sulfamoyl benzoic acid" or "4-methyl-3-sulfamoylbenzoic acid derivative," highlighting its niche yet critical role in modern chemistry.

The molecular structure of 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid combines a phenyl ring, an ethyl group, and a sulfamoyl moiety, offering versatile reactivity. This makes it a valuable intermediate in synthesizing more complex molecules, particularly in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic pathways.

One of the key areas where CAS No. 379726-52-0 is explored is in the development of enzyme inhibitors. Its sulfamoyl group is known to interact with active sites of enzymes, making it a candidate for targeting specific biochemical pathways. This aligns with current precision medicine trends, where researchers seek compounds with high selectivity and minimal side effects. Searches for "sulfamoyl-based enzyme inhibitors" or "benzoic acid derivatives in drug design" often lead to discussions around this compound.

From a synthetic perspective, 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid is typically prepared through multi-step organic reactions involving sulfonylation and esterification. The process emphasizes atom economy and catalytic efficiency, reflecting broader industry shifts toward sustainable practices. Laboratories optimizing such syntheses frequently query terms like "sulfamoyl synthesis optimization" or "benzoic acid derivative purification," underscoring the technical challenges and innovations associated with this compound.

In analytical chemistry, CAS No. 379726-52-0 is often characterized using techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and structural verification, critical for its application in high-stakes research. The rise of automated analytical platforms and machine learning in spectroscopy has further streamlined the study of such compounds, addressing common search queries like "HPLC analysis of sulfamoyl compounds" or "NMR peaks for benzoic acid derivatives."

Beyond pharmaceuticals, 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid finds utility in material science, particularly in designing functional polymers and coatings. Its ability to modify surface properties or act as a cross-linking agent has sparked interest in industries ranging from electronics to automotive. Searches for "sulfamoyl polymers" or "benzoic acid in smart materials" often highlight these interdisciplinary applications.

Regulatory and safety profiles of CAS No. 379726-52-0 are also frequently discussed, with emphasis on REACH compliance and handling protocols. While not classified as hazardous, proper storage and disposal are essential to align with global chemical safety standards. This resonates with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing, a topic dominating searches like "sustainable chemical handling" or "green lab practices."

In summary, 3-(Ethyl-phenyl-sulfamoyl)-4-methyl-benzoic acid (CAS No. 379726-52-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to advanced materials—coupled with evolving synthetic and analytical techniques, ensure its relevance in both academic and industrial settings. As research continues to uncover new potentials, this compound will likely remain a focal point for queries such as "emerging sulfamoyl applications" and "next-gen benzoic acid derivatives."